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These application notes provide detailed protocols for in vitro assays to characterize the activity
of AZD5718, a potent and selective inhibitor of the 5-lipoxygenase-activating protein (FLAP).

Introduction

AZD5718 is an orally active, reversible inhibitor of FLAP, a crucial protein in the biosynthesis of
leukotrienes.[1][2] Leukotrienes are pro-inflammatory lipid mediators implicated in a variety of
inflammatory diseases.[3][4] By inhibiting FLAP, AZD5718 effectively suppresses the
production of all leukotrienes, including Leukotriene B4 (LTB4) and the cysteinyl-leukotrienes
(LTC4, LTD4, and LTE4).[5][6] These protocols describe standard in vitro methods to quantify
the inhibitory activity of AZD5718.

Mechanism of Action

The 5-lipoxygenase (5-LO) pathway is responsible for the production of leukotrienes from
arachidonic acid.[7] In response to cellular stimulation, 5-LO translocates to the nuclear
membrane where it interacts with FLAP. FLAP facilitates the transfer of arachidonic acid to 5-
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LO, which then catalyzes the initial steps of leukotriene synthesis.[3][8] AZD5718 binds to
FLAP, preventing its interaction with 5-LO and thereby inhibiting the entire leukotriene
biosynthesis cascade.[5][9]
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Caption: Leukotriene biosynthesis pathway and the inhibitory action of AZD5718 on FLAP.

Quantitative Data Summary

The following table summarizes the key in vitro potency and binding affinity data for AZD5718.

Parameter Value Assay Condition Reference

LTB4 production in
IC50 39 nM [1][7118]
human whole blood

LTB4 production in
IC50 2.0 nM (free) [7]
human whole blood

IC50 6.0 nM FLAP binding affinity [7]
0.0044 pmol/L (4.4 Equilibrium

Kd o [1]
nM) dissociation constant

) Estimated binding off-
Koff 1.27 min-1 [1]
rate
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Experimental Protocols
Human Whole Blood Assay for LTB4 Production

This ex vivo assay is a physiologically relevant method to determine the potency of FLAP
inhibitors in the complex environment of human blood.[10]

Objective: To measure the IC50 of AZD5718 for the inhibition of calcium ionophore-stimulated
LTB4 production in human whole blood.

Materials:

Freshly drawn human whole blood (anticoagulant: heparin)

« AZD5718

e Dimethyl sulfoxide (DMSO)

e Calcium ionophore A23187

o Phosphate-buffered saline (PBS)

o Methanol (for quenching and protein precipitation)

e LTB4 ELISA kit or LC-MS/MS system for quantification

o 96-well plates

¢ Incubator (37°C)

Centrifuge

Protocol:

o Compound Preparation:

o Prepare a stock solution of AZD5718 in DMSO.
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o Perform serial dilutions of the AZD5718 stock solution in DMSO to create a concentration
range for testing (e.g., 10 uM to 0.1 nM).

o The final DMSO concentration in the assay should be kept constant and low (e.g., <0.5%)
to avoid affecting cellular activity.

o Assay Procedure:

o Dispense a small volume of the diluted AZD5718 solutions or DMSO (vehicle control) into
the wells of a 96-well plate.

o Add fresh human whole blood to each well.

o Pre-incubate the plate at 37°C for a specified time (e.g., 15-30 minutes) to allow the
compound to interact with the cells.

e Stimulation of LTB4 Production:
o Prepare a working solution of calcium ionophore A23187 in a suitable solvent.

o Add the A23187 solution to each well (except for unstimulated controls) to a final
concentration that elicits a robust LTB4 response.

o Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes) to stimulate LTB4
synthesis.

o Sample Processing:
o Stop the reaction by adding cold methanol to each well. This will also precipitate proteins.
o Centrifuge the plate to pellet the cell debris and precipitated proteins.
o Collect the supernatant for LTB4 analysis.

e LTB4 Quantification:

o Quantify the concentration of LTB4 in the supernatant using a commercially available
LTB4 ELISA kit according to the manufacturer's instructions or by a validated LC-MS/MS
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method.

o Data Analysis:

o Calculate the percentage inhibition of LTB4 production for each concentration of AZD5718
relative to the vehicle control.

o Plot the percentage inhibition against the logarithm of the AZD5718 concentration.

o Determine the IC50 value by fitting the data to a four-parameter logistic equation.
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Caption: Experimental workflow for the human whole blood LTB4 inhibition assay.
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FLAP Radioligand Binding Assay

This in vitro assay directly measures the binding affinity of a test compound to the FLAP
protein.

Objective: To determine the IC50 or Ki of AZD5718 for binding to FLAP.
Materials:

o Cell membranes prepared from cells expressing FLAP (e.g., human neutrophils or
engineered cell lines)

o Radiolabeled FLAP inhibitor (e.g., [SH]MK-886)
e AZD5718
o Assay buffer
o Glass fiber filters
 Scintillation counter
« Filtration apparatus
Protocol:
» Compound Preparation:
o Prepare serial dilutions of AZD5718 in the assay buffer.
e Binding Reaction:

o In a multi-tube format, combine the cell membranes, the radiolabeled FLAP inhibitor at a
fixed concentration, and varying concentrations of AZD5718 or buffer (for total and non-
specific binding).

o Incubate the mixture to allow the binding to reach equilibrium.

o Separation of Bound and Free Ligand:
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o Rapidly filter the reaction mixture through glass fiber filters using a filtration apparatus.

o Wash the filters with cold assay buffer to remove unbound radioligand.

» Detection:

o Place the filters in scintillation vials with scintillation fluid.

o Quantify the amount of radioactivity retained on the filters using a scintillation counter.
e Data Analysis:

o Calculate the specific binding by subtracting the non-specific binding (in the presence of a
high concentration of an unlabeled ligand) from the total binding.

o Determine the concentration of AZD5718 that inhibits 50% of the specific binding of the
radioligand (IC50).

o The Ki can be calculated from the IC50 using the Cheng-Prusoff equation if the Kd of the
radioligand is known.

Cellular Leukotriene Biosynthesis Assay (Intact Cells)

This assay measures the ability of a compound to inhibit the production of leukotrienes in
whole cells, such as human polymorphonuclear leukocytes (PMNLS) or monocytes.[10]

Objective: To assess the functional inhibition of the 5-LO pathway by AZD5718 in a cellular
context.

Materials:

Isolated human PMNLs or a suitable cell line

AZD5718

Cell culture medium

Calcium ionophore A23187
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» Reagents for leukotriene extraction
o ELISA kit or LC-MS/MS system for leukotriene quantification

Protocol:

Cell Culture and Plating:

o Culture and harvest the cells.

o Plate the cells in a multi-well plate at a defined density.

Compound Treatment:

o Pre-incubate the cells with various concentrations of AZD5718 for a specified duration.

Stimulation:

o Stimulate the cells with a calcium ionophore (e.g., A23187) to activate the 5-LO pathway.

Leukotriene Extraction and Quantification:
o Stop the reaction and extract the leukotrienes (e.g., LTB4) from the cell supernatant.

o Quantify the amount of the specific leukotriene using ELISA or LC-MS/MS.

Data Analysis:

o Calculate the IC50 value as the concentration of AZD5718 that reduces leukotriene
production by 50%.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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